8-((4-Chlorobenzyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione
8-((4-Chlorobenzyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
332149-62-9
VCID:
VC0416393
InChI:
InChI=1S/C21H19ClN4O2S/c1-25-18-17(19(27)24-20(25)28)26(12-11-14-5-3-2-4-6-14)21(23-18)29-13-15-7-9-16(22)10-8-15/h2-10H,11-13H2,1H3,(H,24,27,28)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCC4=CC=CC=C4
Molecular Formula:
C21H19ClN4O2S
Molecular Weight:
426.9g/mol
8-((4-Chlorobenzyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 332149-62-9
Main Products
VCID: VC0416393
Molecular Formula: C21H19ClN4O2S
Molecular Weight: 426.9g/mol
| CAS No. | 332149-62-9 |
|---|---|
| Product Name | 8-((4-Chlorobenzyl)thio)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C21H19ClN4O2S |
| Molecular Weight | 426.9g/mol |
| IUPAC Name | 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-(2-phenylethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C21H19ClN4O2S/c1-25-18-17(19(27)24-20(25)28)26(12-11-14-5-3-2-4-6-14)21(23-18)29-13-15-7-9-16(22)10-8-15/h2-10H,11-13H2,1H3,(H,24,27,28) |
| Standard InChIKey | LQONFAJJKJYSMU-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCC4=CC=CC=C4 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCC4=CC=CC=C4 |
| PubChem Compound | 1102611 |
| Last Modified | Nov 11 2021 |
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